Cas no 1805128-62-4 (Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805128-62-4
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4840376
• Update Time: 2025-06-13

Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F3N2O6/c1-3-20-9(16)6-5(15(17)18)4-14-8(19-2)7(6)21-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： AWNULNKFJRZTSG-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC=C(C=1C(=O)OCC)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805128-62-4)

Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805128-62-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and potential biological activities. The presence of functional groups such as methoxy, nitro, and trifluoromethoxy enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel drug candidates and crop protection agents. Researchers are particularly interested in compounds like Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate due to their potential to improve bioavailability and metabolic stability in therapeutic molecules. The trifluoromethoxy group is known to enhance lipophilicity, a critical factor in drug design.

The synthesis of CAS No. 1805128-62-4 involves multi-step reactions, including nitration and esterification, to achieve the desired substitution pattern. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound is often utilized in medicinal chemistry for constructing complex heterocycles, which are pivotal in discovering new kinase inhibitors and antimicrobial agents.

From an industrial perspective, Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate is gaining traction as a building block for high-value chemicals. Its compatibility with cross-coupling reactions and catalytic transformations makes it a versatile reagent. Companies specializing in custom synthesis and contract research frequently include this compound in their portfolios to meet the growing needs of R&D laboratories.

Environmental and regulatory considerations are also shaping the use of nitroaromatic compounds like this one. Innovations in green chemistry aim to reduce the ecological footprint of synthetic processes, prompting researchers to explore catalytic methods and solvent-free conditions for producing such intermediates. These efforts align with global trends toward sustainable manufacturing.

For researchers seeking reliable data on CAS No. 1805128-62-4, reputable suppliers provide detailed technical specifications, including MSDS and analytical certificates. The compound’s stability under standard storage conditions (e.g., room temperature, anhydrous environments) ensures its longevity in laboratory settings. Additionally, its compatibility with automated synthesis platforms makes it suitable for high-throughput screening applications.

In summary, Ethyl 2-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylate represents a critical tool in modern chemical research. Its structural features and functional diversity position it as a key player in advancing drug discovery and material science. As the scientific community continues to explore its potential, this compound is expected to remain at the forefront of innovation in organic synthesis and applied chemistry.